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Compound of Interest

Compound Name: GB-110 hydrochloride

Cat. No.: B8087040

For Immediate Release

This technical guide provides an in-depth overview of GB-110 hydrochloride, a potent and
orally active nonpeptidic agonist of the Protease-Activated Receptor 2 (PAR2). This document
is intended for researchers, scientists, and drug development professionals interested in the
pharmacology and experimental applications of this compound.

Chemical and Physical Properties

GB-110 hydrochloride is a small molecule compound that selectively activates PAR2. While a
specific CAS number for the hydrochloride salt is not consistently reported across public
databases, the free base of GB-110 is identified by CAS Number 1252806-70-4. The key
properties of the hydrochloride salt are summarized in the table below.

Property Value Reference
Molecular Formula C33H49CIN6Os [1]
Molecular Weight 645.23 g/mol [1]
Refer to supplier
Appearance .
documentation
N Refer to supplier
Solubility

documentation
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Mechanism of Action and Signaling Pathway

GB-110 acts as a potent agonist at the Protease-Activated Receptor 2 (PAR2), a G-protein
coupled receptor (GPCR). Unlike endogenous activation by proteases like trypsin, which cleave
the N-terminus of the receptor to reveal a tethered ligand, GB-110 directly binds to and
activates the receptor.[2]

Upon activation by GB-110, PAR2 primarily couples to the Gaq subunit of the heterotrimeric G-
protein complex. This initiates a downstream signaling cascade involving the activation of
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (P1P2)
into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the
endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca?*) into the
cytoplasm. This rapid increase in intracellular calcium concentration is a hallmark of PAR2
activation by GB-110 and is a key measurable outcome in in vitro assays.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GB-110 (hydrochloride) - MedChem Express [bioscience.co.uk]

2. Modulating human proteinase activated receptor 2 with a novel antagonist (GB88) and
agonist (GB110) - PMC [pmc.ncbi.nim.nih.gov]

3. benchchem.com [benchchem.com]

4. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]

To cite this document: BenchChem. [GB-110 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8087040#gb-110-hydrochloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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